Cas no 59757-31-2 (4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]-)
59757-31-2 structure
Product Name:4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]-
CAS No:59757-31-2
MF:C13H10F3NO
MW:253.2198138237
CID:337370
PubChem ID:12485515
Update Time:2025-04-19
4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]-
- 1-methyl-3-[3-(trifluoromethyl)phenyl]pyridin-4-one
- DTXSID10500021
- SCHEMBL11428712
- SBERCJBUNCPWER-UHFFFAOYSA-N
- 59757-31-2
- 1-Methyl-3-[3-(trifluoromethyl)phenyl]pyridin-4(1H)-one
-
- Inchi: 1S/C13H10F3NO/c1-17-6-5-12(18)11(8-17)9-3-2-4-10(7-9)13(14,15)16/h2-8H,1H3
- InChI Key: SBERCJBUNCPWER-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C1C(C=CN(C)C=1)=O)(F)F
Computed Properties
- Exact Mass: 253.0715
- Monoisotopic Mass: 253.07144843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
59757-31-2 (4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]-) Related Products
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